2-Fluoro-3-(trifluoromethoxy)benzene-1-sulfonamide

• IUPAC Name: 2-fluoro-3-(trifluoromethoxy)benzenesulfonamide
• InChI: InChI=1S/C7H5F4NO3S/c8-6-4(15-7(9,10)11)2-1-3-5(6)16(12,13)14/h1-3H,(H2,12,13,14)
• InChI Key: YHYFQQOTGCGNQR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)S(=O)(=O)N)F)OC(F)(F)F
• Molecular Formula: C7H5F4NO3S
• Molecular Weight: 259.18 g/mol
• CAS No.: 1803608-45-8

Description

2-Fluoro-3-(trifluoromethoxy)benzene-1-sulfonamide is a chemical compound with the molecular formula C7H5F4NO3S and a molecular weight of 259.18. It is a powder that is stored at room temperature.

Molecular Structure Analysis

The InChI code for this compound is 1S/C7H5F4NO3S/c8-4-2-1-3-5 (15-7 (9,10)11)6 (4)16 (12,13)14/h1-3H, (H2,12,13,14). This code provides a textual representation of the molecule’s structure.

Physical and Chemical Properties Analysis

This compound is a powder that is stored at room temperature.

Scientific Research Applications

Environmental Degradation and Biodegradability Studies

2-Fluoro-3-(trifluoromethoxy)benzene-1-sulfonamide, as part of the broader class of polyfluoroalkyl and perfluoroalkyl substances (PFAS), has been examined for its environmental persistence and potential for biodegradation. Studies have revealed that many PFAS, including related compounds, resist environmental degradation, leading to widespread presence in the environment and biota. Research into microbial degradation pathways and half-lives of precursors has provided insights into the environmental fate of these compounds. Degradation studies suggest that while direct microbial degradation of PFAS is challenging, investigation into precursor compounds and their transformation products can offer a pathway to understanding and mitigating environmental impacts (Liu & Avendaño, 2013; Frömel & Knepper, 2010).

Role in Synthetic Organic Chemistry

The utility of fluorinated compounds, including those related to this compound, extends into synthetic organic chemistry. Their unique properties, such as high chemical stability and ability to influence the physical and biological properties of molecules, make them valuable for developing pharmaceuticals, agrochemicals, and functional materials. Notably, fluoroalkylation reactions in aqueous media have gained attention for being more environmentally benign, highlighting the shift towards greener chemical synthesis processes (Song et al., 2018).

Impact on Environmental and Human Health

The persistence and bioaccumulation potential of PFAS, including fluorinated sulfonamides, have raised concerns regarding their impact on environmental and human health. Research focusing on the distribution, fate, and removal of these compounds from wastewater and aquatic environments underlines the need for effective management strategies to mitigate their presence and toxicity. The identification of novel PFAS and their precursors in various environmental matrices emphasizes the ongoing challenge of understanding and addressing the environmental burden of these persistent organic pollutants (Arvaniti & Stasinakis, 2015).

Safety and Hazards

The compound is labeled with the GHS07 pictogram and has the signal word "Warning". Hazard statements include H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and using only outdoors or in a well-ventilated area.